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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clethodim is a selective post-emergence cyclohexanedione herbicide highly effective against
a broad spectrum of annual and perennial grasses in various broadleaf crops.[1][2][3] Its
herbicidal activity stems from the inhibition of acetyl-CoA carboxylase (ACCase), a critical
enzyme in fatty acid biosynthesis.[2][4] This guide provides an in-depth overview of the
physical and chemical properties of Clethodim, its mode of action, and the analytical
methodologies used for its characterization.

Physicochemical Properties

Clethodim is a viscous, amber-colored liquid at room temperature. Its physicochemical
properties are crucial for its formulation, application, and environmental fate. A summary of
these properties is presented in the tables below.

General and Physical Properties
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Property Value Reference

(#)2-{(E)-1-{[3-
chloroallyloxy)imino]propyl}-5-
{2-(ethylthio)propyl}-3-

hydroxycyclohexen-2-one

Chemical Name

CAS Number 99129-21-2

Molecular Formula C17H26CINO3S

Molecular Weight 359.9 g/mol

Appearance Clear, viscous, amber liquid

Melting Point -80°C (Freezing Temperature)

Boiling Point De.composes below boiling
point

Density 1.14 - 1.15 g/cm3 at 20°C

Vapor Pressure <1 x 1072 mPa at 20°C

Solubility and Partition Coefficients

Property Value Reference

. pH-dependent; increases with
Water Solubility higher bH
igher p

Readily soluble in most organic
solvents, including xylene,
Solubility in Organic Solvents dichloromethane, methanol
(>200 g/L), acetone, hexane,
and ethyl acetate (>900 g/L)

Octanol/Water Partition

o 42 atpH4
Coefficient (log P)

Dissociation Constant (pKa) 4.47
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Chemical Properties and Stability

Clethodim's stability is influenced by pH, UV light, and temperature. It is unstable under
extreme pH conditions, high temperatures, and upon exposure to UV light.

o pH Stability: Clethodim is labile in acidic aqueous conditions. Hydrolysis is pH-dependent,
with a half-life of 41 days at pH 5, but it is hydrolytically stable at pH 7 and 9, with half-lives
of 398 and 307 days, respectively.

e Photostability: Clethodim degrades rapidly in the presence of UV light. Photodegradation is
enhanced by the addition of adjuvants. The photolysis half-life in aqueous solutions ranges
from approximately 1.5 to 6.0 days depending on the pH. On soil and plant surfaces,

photodegradation is even more rapid.

o Thermal Stability: The compound is unstable at high temperatures.

Herbicidal Mode of Action

Clethodim is a systemic herbicide that is rapidly absorbed by the leaves of grass weeds and
translocated to the growing points. Its mode of action is the inhibition of the enzyme acetyl-CoA
carboxylase (ACCase).
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Clethodim's inhibition of ACCase disrupts the production of fatty acids,
essential for cell membranes, leading to the cessation of growth and eventual
death of the grass weed.

Clethodim

Weed Death

Acetyl-CoA Carboxylase
(ACCase)

Catalyzes

Oxidation Oxidation

Clethodim Sulfone
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Sample Preparation

Extraction
(e.g., with acetonitrile)

Liquid-Liquid Partitioning

(e.g., with n-hexane)

Solid-Phase Extraction (SPE)
(e.g., C18 cartridge)

HPLC Analysis

HPLC Separation
(e.g., C18 column)

UV or MS/MS Detection

Quantification

External Standard
Calibration

l

Quantification of
Clethodim & Metabolites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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